Cas no 618859-62-4 ((1E)-1-3-(2-chlorophenyl)imidazo1,5-apyridin-1-yl-N-(4-methylpiperazin-1-yl)methanimine)

• Product Name: (1E)-1-3-(2-chlorophenyl)imidazo1,5-apyridin-1-yl-N-(4-methylpiperazin-1-yl)methanimine
• CAS No: 618859-62-4
• MF: C₁₉H₂₀ClN₅
• MW: 353.848602294922
• CID: 6072138
• PubChem ID: 9558594
• Update Time: 2025-10-31

(1E)-1-3-(2-chlorophenyl)imidazo1,5-apyridin-1-yl-N-(4-methylpiperazin-1-yl)methanimine Chemical and Physical Properties

Names and Identifiers

• (1E)-1-3-(2-chlorophenyl)imidazo1,5-apyridin-1-yl-N-(4-methylpiperazin-1-yl)methanimine
• (E)-1-(3-(2-chlorophenyl)imidazo[1,5-a]pyridin-1-yl)-N-(4-methylpiperazin-1-yl)methanimine
• 1-Piperazinamine, N-[[3-(2-chlorophenyl)imidazo[1,5-a]pyridin-1-yl]methylene]-4-methyl-
• SR-01000082887
• SR-01000082887-1
• AKOS000807847
• F1094-0350
• (E)-1-[3-(2-chlorophenyl)imidazo[1,5-a]pyridin-1-yl]-N-(4-methylpiperazin-1-yl)methanimine
• MLS000723369
• CHEMBL3199702
• 618859-62-4
• Z57300874
• (1E)-1-[3-(2-CHLOROPHENYL)IMIDAZO[1,5-A]PYRIDIN-1-YL]-N-(4-METHYLPIPERAZIN-1-YL)METHANIMINE
• SMR000236514
• (E)-N-((3-(2-chlorophenyl)imidazo[1,5-a]pyridin-1-yl)methylene)-4-methylpiperazin-1-amine

• Inchi： 1S/C19H20ClN5/c1-23-10-12-24(13-11-23)21-14-17-18-8-4-5-9-25(18)19(22-17)15-6-2-3-7-16(15)20/h2-9,14H,10-13H2,1H3
• InChI Key： YSNHODWZYKZGHE-UHFFFAOYSA-N
• SMILES： N1(N=CC2=C3N(C(C4=CC=CC=C4Cl)=N2)C=CC=C3)CCN(C)CC1

Computed Properties

• Exact Mass: 353.1407234g/mol
• Monoisotopic Mass: 353.1407234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 36.1Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• pka: 7.42±0.42(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on (1E)-1-3-(2-chlorophenyl)imidazo1,5-apyridin-1-yl-N-(4-methylpiperazin-1-yl)methanimine

Chemical Profile of (1E)-1-3-(2-chlorophenyl)imidazo[1,5-apyridin-1-yl]-N-(4-methylpiperazin-1-yl)methanimine (CAS No. 618859-62-4)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and drug development. Among these, (1E)-1-3-(2-chlorophenyl)imidazo[1,5-apyridin-1-yl]-N-(4-methylpiperazin-1-yl)methanimine, identified by its CAS number 618859-62-4, has garnered significant attention due to its unique structural properties and potential therapeutic applications. This compound belongs to a class of heterocyclic molecules that have been extensively studied for their biological activity and pharmacological relevance.

The molecular structure of (1E)-1-3-(2-chlorophenyl)imidazo[1,5-apyridin-1-yl]-N-(4-methylpiperazin-1-yl)methanimine incorporates a fused imidazo[1,5-apyridine] core, which is a known scaffold in medicinal chemistry. This core structure is flanked by substituents that enhance its interaction with biological targets. Specifically, the 2-chlorophenyl group and the 4-methylpiperazine moiety contribute to the compound's binding affinity and selectivity, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel small molecules that can modulate biological pathways associated with various diseases. The imidazo[1,5-apyridine] scaffold has been particularly noteworthy due to its ability to interact with a wide range of biological targets, including enzymes and receptors. The presence of the 2-chlorophenyl group in (1E)-1-3-(2-chlorophenyl)imidazo[1,5-apyridin-1-yl]-N-(4-methylpiperazin-1-yl)methanimine is thought to enhance its binding interactions by introducing hydrophobic and electronic effects that are conducive to receptor binding.

The 4-methylpiperazine moiety is another critical component of this compound that contributes to its pharmacological profile. Piperazine derivatives are well-known for their ability to act as scaffolds for central nervous system (CNS) drugs due to their favorable pharmacokinetic properties and interaction with neurotransmitter systems. The N-substituted piperazine group in this compound is likely to contribute to its solubility and bioavailability, which are essential factors in drug development.

Recent studies have highlighted the potential of imidazo[1,5-apyridine] derivatives as inhibitors of kinases and other enzymes involved in cancer progression. The structural features of (1E)-1-3-(2-chlorophenyl)imidazo[1,5-apyridin-1-yl]-N-(4-methylpiperazin-1-yl)methanimine suggest that it may exhibit inhibitory activity against certain kinases by occupying the active sites of these enzymes. This has led to interest in exploring its efficacy in preclinical models of cancer.

In addition to its potential role in oncology, this compound has also been investigated for its antimicrobial properties. The fused heterocyclic system and the presence of electron-withdrawing groups such as the 2-chlorophenyl moiety can contribute to the compound's ability to disrupt bacterial cell membranes or inhibit essential bacterial enzymes. Such properties make it a candidate for developing new antibiotics or antimicrobial agents.

The synthesis of (1E)-1-3-(2-chlorophenyl)imidazo[1,5-apyridin-1-yl]-N-(4-methylpiperazin-1-yl)methanimine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the imidazo[1,5-apyridine] core typically involves cyclization reactions followed by functional group modifications. The subsequent attachment of the 2-chlorophenyl group and the 4-methylpiperazine moiety requires precise control over reaction conditions to avoid side products.

The pharmacokinetic properties of this compound are also an area of active investigation. Studies have shown that the presence of the piperazine group can influence metabolic pathways and distribution within the body. Understanding these properties is crucial for predicting how the compound will behave in vivo and for designing effective dosing regimens.

Preclinical studies have begun to explore the safety and efficacy of (1E)-1-3-(2-chlorophenyl)imidazo[1,5-aprydine]-N-(4-methyl-piperazin - - - - - - - - - - - - -- -- -- -- -- -- -- -- -- -- -- -- -- -- --- --- --- --- --- --- --- --- --- --- yl)methanim ine. These studies aim to identify potential toxicities and determine the optimal therapeutic window for this compound. Initial results have been promising, with no significant adverse effects observed at tested doses.

The potential therapeutic applications of this compound are vast. Beyond its role in cancer treatment and antimicrobial therapy, it may also have utility in treating neurological disorders due to its interaction with CNS receptors. Further research is needed to fully elucidate its mechanisms of action and therapeutic potential.

In conclusion, (1E)-13(2chlorophen yl)imidazo [15aprydin11y l] N(4methylpi peraz ine11 ylm ethanim ine, CAS No. 61885962 4 is a structurally interesting compound with significant potential in pharmaceutical applications. Its unique chemical structure and biological activity make it a valuable candidate for further research in drug development. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in addressing unmet medical needs.